Cas no 827614-57-3 (1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2))

• Product Name: 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2)
• CAS No: 827614-57-3
• MF: C₁₁H₁₈Cl₂N₄O
• MW: 293.192820072174
• MDL: MFCD04115627
• CID: 716015
• PubChem ID: 2760442
• Update Time: 2025-10-29

1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2)
• Piperazinoaceticacid-(3-aminopyridine)-amid dihydrochloride
• AKOS024388239
• 2-piperazin-1-yl-N-pyridin-3-ylacetamide;dihydrochloride
• 827614-57-3
• [1-(3-aminopyridine)-2-piperazine]ethanone dihydrochloride
• 2-(piperazin-1-yl)-N-(pyridin-3-yl)acetamidedihydrochloride
• [1-(3aminopyridine)-2-piperazine]ethanonedihydrochloride
• piperazinoacetic acid-(3-aminopyridine)-amide dihydrochloride
• MFCD04115627
• 2-piperazin-1-yl-n-pyridin-3-yl-acetamidedihydrochloride
• piperazinoacetic acid-(3-aminopyridine)amide dihydrochloride
• 2-piperazin-1-yl-N-pyridin-3-yl-acetamide Dihydrochloride
• 2-(piperazin-1-yl)-N-(pyridin-3-yl)acetamide dihydrochloride

• MDL： MFCD04115627
• Inchi： 1S/C11H16N4O.2ClH/c16-11(9-15-6-4-12-5-7-15)14-10-2-1-3-13-8-10;;/h1-3,8,12H,4-7,9H2,(H,14,16);2*1H
• InChI Key： KDZLBTSGRNGRFA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCNCC1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 292.08600
• Monoisotopic Mass: 292.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 57.26000
• LogP: 1.86900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2)

Recent Advances in the Study of 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) (CAS: 827614-57-3)

The compound 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) (CAS: 827614-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for researchers and industry professionals alike.

One of the key areas of research has focused on the compound's role as a potential modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for specific serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The hydrochloride salt form (1:2) has been particularly noted for its improved solubility and bioavailability, which are critical factors for drug development. Researchers have also investigated its metabolic stability and pharmacokinetic profile, with promising results indicating a favorable half-life and low toxicity.

In addition to its CNS applications, recent studies have explored the compound's potential in oncology. Some research groups have reported that 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) exhibits inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. These findings have sparked interest in its use as a scaffold for the development of novel kinase inhibitors. The compound's ability to cross the blood-brain barrier further enhances its utility in targeting brain tumors, a area with significant unmet medical needs.

The synthesis and optimization of 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) have also been a focus of recent research. Advances in synthetic chemistry have enabled more efficient and scalable production methods, reducing costs and improving yield. Researchers have employed various strategies, including microwave-assisted synthesis and green chemistry approaches, to enhance the compound's purity and stability. These developments are crucial for transitioning from laboratory-scale production to industrial manufacturing, a necessary step for clinical translation.

Despite these promising advancements, challenges remain. For instance, the compound's precise mechanism of action at the molecular level is not yet fully understood, necessitating further mechanistic studies. Additionally, while early toxicity profiles appear favorable, comprehensive in vivo studies are required to assess long-term safety and efficacy. Collaborative efforts between academia and industry will be essential to address these gaps and accelerate the compound's development pipeline.

In conclusion, 1-Piperazineacetamide,N-3-pyridinyl-, hydrochloride (1:2) (CAS: 827614-57-3) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its potential applications in CNS disorders and oncology, coupled with advancements in synthetic methodologies, position it as a compound worthy of continued investigation. Future research should prioritize elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and conducting rigorous preclinical and clinical evaluations to unlock its full therapeutic potential.